Cas no 2034226-30-5 (1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one)

• Product Name: 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one
• CAS No: 2034226-30-5
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5377115
• Update Time: 2025-05-20

1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-pyridin-4-yl-2,3-dihydroindol-1-yl)butan-1-one
• 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one

• Inchi： 1S/C17H18N2O/c1-2-3-17(20)19-11-8-15-12-14(4-5-16(15)19)13-6-9-18-10-7-13/h4-7,9-10,12H,2-3,8,11H2,1H3
• InChI Key： CPWYRKBCBAHYLF-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(C3=CC=NC=C3)C=C2)CC1)(=O)CCC

Additional information on 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one

Comprehensive Overview of 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one (CAS No. 2034226-30-5)

The compound 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one (CAS No. 2034226-30-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its hybrid structure, combining a pyridine ring with a dihydroindole core, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile binding properties and synthetic adaptability.

One of the most searched questions about this compound revolves around its synthetic pathways and biological activity. Recent studies suggest that 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one exhibits notable interactions with specific enzyme targets, making it a subject of interest in the development of novel therapeutics. Its pharmacokinetic profile and metabolic stability are also key areas of investigation, as these factors are critical for its potential use in clinical settings.

In the context of current trends, the demand for heterocyclic compounds like 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one is rising, driven by their applications in precision medicine and biomolecular engineering. The compound's ability to modulate protein-protein interactions has positioned it as a valuable tool in targeted therapy research. Additionally, its structural analogs are being studied for their potential in treating complex diseases, aligning with the growing focus on personalized healthcare solutions.

From a chemical perspective, the pyridin-4-yl moiety in 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one contributes to its electron-rich nature, enhancing its reactivity in various synthetic transformations. This feature is particularly relevant in the design of small-molecule inhibitors and catalysts, where electronic properties play a pivotal role. The compound's solubility and stability under physiological conditions are also frequently discussed topics, as these attributes influence its practical utility.

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthesis methods for 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one, aiming to reduce waste and energy consumption. This aligns with the broader scientific community's push toward sustainable practices, a topic that resonates strongly with environmentally conscious audiences.

In summary, 1-[5-(pyridin-4-yl)-2,3-dihydro-1H-indol-1-yl]butan-1-one (CAS No. 2034226-30-5) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to sustainable synthesis, make it a compound of enduring relevance. As research progresses, its potential to address unmet medical and industrial needs will likely continue to expand, solidifying its place in the scientific landscape.